Cas no 143982-40-5 (Imidazo[1,2-a]pyrimidine-2-carbaldehyde)

• Product Name: Imidazo[1,2-a]pyrimidine-2-carbaldehyde
• CAS No: 143982-40-5
• MF: C₇H₅N₃O
• MW: 147.134100675583
• MDL: MFCD09994887
• CID: 108560
• PubChem ID: 15152331
• Update Time: 2025-06-11

Imidazo[1,2-a]pyrimidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidine-2-carbaldehyde
• Imidazo[1,2-a]pyrimidine-2-carboxaldehyde
• 2-formylimidazo< 1,2-a> pyrimidine
• AB55766
• ACMC-20a554
• AGN-PC-003YJB
• ANW-57590
• CTK0H0738
• DTXSID10569153
• EN300-76732
• CS-0100772
• Z1190323952
• SY188182
• MFCD09994887
• AS-42869
• SCHEMBL3157196
• 143982-40-5
• A853522
• Imidazo[1,2-a]pyrimidine-2-carboxaldehyde (9CI)
• AKOS006281922
• DB-351698

• MDL： MFCD09994887
• Inchi： 1S/C7H5N3O/c11-5-6-4-10-3-1-2-8-7(10)9-6/h1-5H
• InChI Key： BJPFFMZIQGNKKA-UHFFFAOYSA-N
• SMILES： O=CC1=CN2C=CC=NC2=N1

Computed Properties

• Exact Mass: 147.04335
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Melting Point: 209-211 ºC
• PSA: 47.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on Imidazo[1,2-a]pyrimidine-2-carbaldehyde

Imidazo[1,2-a]pyrimidine-2-carbaldehyde: A Comprehensive Overview

The compound Imidazo[1,2-a]pyrimidine-2-carbaldehyde, identified by the CAS Registry Number 143982-40-5, is a heterocyclic aromatic aldehyde with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its role in the development of advanced materials and pharmaceutical agents. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

Imidazo[1,2-a]pyrimidine-2-carbaldehyde consists of an imidazo[1,2-a]pyrimidine ring system fused with a pyridine-like structure, featuring a carbonyl group at the 2-position. This arrangement imparts the molecule with distinct electronic properties and reactivity. The compound's structure has been extensively studied for its ability to participate in various chemical reactions, including condensation reactions and cyclization processes. Recent studies have highlighted its potential as a building block for constructing complex heterocyclic frameworks, which are valuable in drug design and material synthesis.

The synthesis of Imidazo[1,2-a]pyrimidine-2-carbaldehyde typically involves multi-step processes that leverage the reactivity of precursor molecules. One common approach involves the condensation of amines with aldehydes or ketones under specific conditions to form the imidazo[1,2-a]pyrimidine core. The introduction of the aldehyde group at the 2-position is achieved through selective oxidation or direct alkylation strategies. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. Recent advancements in catalytic methods have significantly improved the efficiency of these syntheses.

Imidazo[1,2-a]pyrimidine-2-carbaldehyde has found applications in diverse areas due to its unique chemical properties. In pharmaceutical chemistry, it serves as a valuable intermediate in the synthesis of bioactive compounds targeting various diseases. For instance, derivatives of this compound have shown promise in anticancer drug development due to their ability to inhibit specific enzymes involved in tumor progression. Additionally, its role as a ligand in metalloorganic frameworks (MOFs) has been explored for applications in gas storage and catalysis.

In recent years, researchers have focused on understanding the electronic properties of Imidazo[1,2-a]pyrimidine-2-carbaldehyde. Computational studies have revealed that the molecule exhibits significant conjugation across its aromatic system, which enhances its stability and reactivity. These insights have paved the way for novel applications in optoelectronic materials and sensors. Furthermore, studies on its photochemical behavior have demonstrated potential uses in light-responsive materials for energy storage and conversion.

The exploration of Imidazo[1,2-a]pyrimidine-2-carbaldehyde's biological activity has also yielded interesting results. Preclinical studies indicate that certain derivatives possess anti-inflammatory and antioxidant properties, making them candidates for therapeutic interventions. Collaborative efforts between chemists and biologists have led to the identification of novel bioactive analogs derived from this compound.

In conclusion, Imidazo[1,2-a]pyrimidine-2-carbaldehyde, with its CAS number 143982-40-5, stands as a versatile compound with wide-ranging applications across multiple disciplines. Its structural uniqueness and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing scientific innovation.